Cas no 2172605-99-9 (2-1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172605-99-9
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6395167
• PubChem ID: 165722269
• Update Time: 2025-05-21

2-1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide
• 2172605-99-9
• EN300-1597288
• 2-[1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C9H16N4O/c1-4-6(2)13-7(3)8(11-12-13)5-9(10)14/h6H,4-5H2,1-3H3,(H2,10,14)
• InChI Key： QINUPKWDNWVLEB-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C)N(C(C)CC)N=N1)N

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide

Comprehensive Overview of 2-1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172605-99-9)

The compound 2-1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172605-99-9) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research due to its unique structural properties. This 1,2,3-triazole derivative is characterized by the presence of a butan-2-yl group and a methyl substituent, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a bioactive scaffold in the development of novel therapeutics.

In recent years, the demand for heterocyclic compounds like 2-1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide has surged, driven by their versatility in medicinal chemistry. The 1,2,3-triazole core is known for its stability and ability to participate in hydrogen bonding, making it a valuable building block for drug design. This compound's acetamide moiety further enhances its potential as a pharmacophore, aligning with current trends in targeted therapy and precision medicine.

The synthesis of CAS No. 2172605-99-9 typically involves click chemistry methodologies, a popular topic in organic synthesis due to its efficiency and modularity. This approach aligns with the growing emphasis on green chemistry and sustainable practices, as it often reduces waste and improves yield. Researchers frequently search for optimized synthetic routes for such compounds, reflecting the broader interest in cost-effective and scalable production methods.

Beyond pharmaceuticals, 2-1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide has potential applications in agrochemicals, particularly in the development of crop protection agents. Its structural features may contribute to pest resistance or plant growth regulation, addressing global challenges like food security and sustainable agriculture. These applications resonate with current discussions on climate-resilient farming and biodegradable solutions.

Analytical characterization of this compound often involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification, which are critical for ensuring purity and reproducibility. The rise of AI-assisted drug discovery has also sparked interest in computational studies of CAS No. 2172605-99-9, with researchers leveraging molecular docking and QSAR modeling to predict its biological activity. These interdisciplinary approaches highlight the compound's relevance in modern biotechnology and cheminformatics.

In conclusion, 2-1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide represents a promising candidate for diverse scientific applications. Its structural complexity and functional groups make it a subject of ongoing research, particularly in contexts like drug development, material innovation, and agricultural science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation chemicals and their role in addressing contemporary challenges.